2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide
• InChI: InChI=1S/C16H15N3OS/c1-11(15(20)17-12-7-3-2-4-8-12)21-16-18-13-9-5-6-10-14(13)19-16/h2-11H,1H3,(H,17,20)(H,18,19)
• InChI Key: PGKHRNMRMGKOHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1)SC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide is a chemical compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide typically involves the reaction of 1H-benzimidazole-2-thiol with N-phenylpropanamide under specific conditions. One common method involves the use of a solvent such as dimethyl sulfoxide (DMSO) and a base like potassium carbonate. The reaction is carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing continuous flow reactors to increase yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the benzimidazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiols or other reduced sulfur species.

Substitution: The benzimidazole ring can undergo nucleophilic substitution reactions, particularly at the sulfur atom.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and other reduced sulfur species.

Substitution: Various substituted benzimidazole derivatives.

Scientific Research Applications

2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide involves its interaction with specific molecular targets. The benzimidazole ring is known to interact with various enzymes and receptors, potentially inhibiting their activity. The sulfur atom can form bonds with metal ions, which may play a role in its biological activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 2-(1H-benzimidazol-2-ylsulfanyl)propionic acid
• 2-(1H-benzimidazol-2-ylsulfanyl)-N,N-diisobutylacetamide
• 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

Uniqueness

2-(1H-benzimidazol-2-ylsulfanyl)-N-phenylpropanamide stands out due to its unique combination of the benzimidazole ring and the phenylpropanamide moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .